Cas no 1006959-20-1 (2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline)

2-(1-Methyl-1H-pyrazol-4-yl)methoxyaniline is a versatile intermediate in organic synthesis, particularly valuable for its role in the development of pharmaceuticals and agrochemicals. The compound features a pyrazole moiety linked to an aniline derivative via a methoxy bridge, offering a unique structural motif for further functionalization. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for synthetic applications. The presence of both aromatic and heterocyclic components enhances its utility in constructing complex molecules, such as kinase inhibitors or bioactive scaffolds. This compound is typically handled under inert conditions to preserve its reactivity and purity.

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline structure

1006959-20-1 structure

Product Name:2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline

CAS No:1006959-20-1

MF:C₁₁H₁₃N₃O

MW:203.240422010422

MDL:MFCD08699306

CID:3060733

PubChem ID:19626906

Update Time:2025-06-07

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

- 2-((1-Methyl-1H-pyrazol-4-yl)methoxy)aniline
- 2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline
- STK351398
- 2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline
- AKOS000318208
- EN300-231101
- 2-[(1-Methyl-1H-pyrazol-4-yl)methoxy]benzenamine
- 1006959-20-1
- DTXSID201236040
- GQB95920
- CS-0241048
- 2-[(1-methylpyrazol-4-yl)methoxy]aniline
- MDL： MFCD08699306
- Inchi： 1S/C11H13N3O/c1-14-7-9(6-13-14)8-15-11-5-3-2-4-10(11)12/h2-7H,8,12H2,1H3
- InChI Key： OPKBTLYJEHINOY-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1N)CC1C=NN(C)C=1

Computed Properties

Exact Mass: 203.105862047Da
Monoisotopic Mass: 203.105862047Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 53.1Å²

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-231101-0.05g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	0.05g	$238.0	2024-06-20
Enamine	EN300-231101-0.1g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	0.1g	$355.0	2024-06-20
Enamine	EN300-231101-0.25g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	0.25g	$507.0	2024-06-20
Enamine	EN300-231101-0.5g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	0.5g	$798.0	2024-06-20
Enamine	EN300-231101-1.0g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	1.0g	$1024.0	2024-06-20
Enamine	EN300-231101-2.5g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	2.5g	$1791.0	2024-06-20
Enamine	EN300-231101-5.0g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	5.0g	$3070.0	2024-06-20
Enamine	EN300-231101-10.0g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	10.0g	$4605.0	2024-06-20
Enamine	EN300-231101-1g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	1g	$1024.0	2023-09-15
Enamine	EN300-231101-5g	2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline	1006959-20-1	95%	5g	$3070.0	2023-09-15

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline Related Literature

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2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

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3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

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